A-935142 A-935142 A-935142 is a novel hERG channel activator.
Brand Name: Vulcanchem
CAS No.: 1031335-85-9
Catalog No.: VC1033293
InChI: InChI=1S/C18H19F3N2O2/c19-18(20,21)16-10-15(22-23-16)14-7-5-13(6-8-14)12-3-1-11(2-4-12)9-17(24)25/h5-8,10-12H,1-4,9H2,(H,22,23)(H,24,25)
SMILES: O=C(O)CC1CCC(C2=CC=C(C3=NNC(C(F)(F)F)=C3)C=C2)CC1
Molecular Formula: C18H19F3N2O2
Molecular Weight: 352.3572

A-935142

* For research use only. Not for human or veterinary use.

CAS No.: 1031335-85-9

Inhibitors

Catalog No.: VC1033293

Molecular Formula: C18H19F3N2O2

Molecular Weight: 352.3572

Purity: >98% (or refer to the Certificate of Analysis)

A-935142 - 1031335-85-9

CAS No. 1031335-85-9
Product Name A-935142
IUPAC Name 2-[4-[4-[5-(trifluoromethyl)-1H-pyrazol-3-yl]phenyl]cyclohexyl]acetic acid
Synonyms A-935142; A 935142; A935142;
Molecular Formula C18H19F3N2O2
Molecular Weight 352.3572
InChI InChI=1S/C18H19F3N2O2/c19-18(20,21)16-10-15(22-23-16)14-7-5-13(6-8-14)12-3-1-11(2-4-12)9-17(24)25/h5-8,10-12H,1-4,9H2,(H,22,23)(H,24,25)
InChIKey YPHFQSYEKIEMNC-UHFFFAOYSA-N
SMILES O=C(O)CC1CCC(C2=CC=C(C3=NNC(C(F)(F)F)=C3)C=C2)CC1
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description A-935142 is a novel hERG channel activator.
References 1: Liu X, Limberis JT, Su Z, Houseman K, Diaz GJ, Gintant GA, Cox BF, Martin RL. Characterization of A-935142, a hERG enhancer, in the presence and absence of standard hERG blockers. Life Sci. 2012 Apr 20;90(15-16):607-11. doi: 10.1016/j.lfs.2012.02.017. PubMed PMID: 22406079.
2: Su Z, Limberis J, Souers A, Kym P, Mikhail A, Houseman K, Diaz G, Liu X, Martin RL, Cox BF, Gintant GA. Electrophysiologic characterization of a novel hERG channel activator. Biochem Pharmacol. 2009 Apr 15;77(8):1383-90. doi: 10.1016/j.bcp.2009.01.015. PubMed PMID: 19426677.
  

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18.0152 g/mol